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Compound of Interest

Compound Name: Propaquizafop

Cat. No.: B1679619

Propaquizafop: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propaquizafop is a selective, post-emergence herbicide belonging to the
aryloxyphenoxypropionate class of chemicals.[1][2] It is effective against a wide range of
annual and perennial grass weeds in various broadleaf crops. This technical guide provides an
in-depth overview of the chemical structure, physicochemical properties, mode of action,
metabolism, and toxicology of Propaquizafop, intended for a scientific audience.

Chemical Structure and Identity

Propaquizafop is a chiral molecule, with the herbicidal activity primarily attributed to the (R)-
enantiomer.[1]

» IUPAC Name: 2-((propan-2-ylideneamino)oxy)ethyl (R)-2-(4-((6-chloroquinoxalin-2-
yl)oxy)phenoxy)propanoate

e CAS Number: 111479-05-1

e Chemical Formula: C22H22CIN30Os
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e Molecular Weight: 443.88 g/mol

e SMILES: C--INVALID-LINK--Oclccc(ccl)Oc2nce3cc(Cl)ecece3nc2

Physicochemical Properties

A summary of the key physicochemical properties of Propaquizafop is presented in the table
below. These properties are crucial for understanding its environmental fate and behavior, as
well as for formulation development.

Experimental Protocol
Property Value

Reference

Melting Point 62-64 °C OECD Guideline 102

Boiling Point Decomposes before boiling OECD Guideline 103

Vapor Pressure 1.3x10"8Paat 20 °C OECD Guideline 104

Water Solubility 2mg/L at 25 °C (pH 7) OECD Guideline 105
Octanol-Water Partition o

Coefficient (log Kow) 35atpH7 OECD Guideline 107, 117, 123
Density 1.29 g/cm3 at 20 °C OECD Guideline 109

Mode of Action: Inhibition of Acetyl-CoA
Carboxylase (ACCase)

Propaquizafop's herbicidal activity stems from its ability to inhibit the enzyme Acetyl-CoA
Carboxylase (ACCase).[1][2] ACCase is a critical enzyme in the biosynthesis of fatty acids,
which are essential components of plant cell membranes and play a vital role in energy
storage.

Signaling Pathway

The inhibition of ACCase by Propaquizafop disrupts the production of malonyl-CoA from
acetyl-CoA, the first committed step in fatty acid synthesis. This leads to a depletion of fatty
acids, ultimately causing cessation of growth and death of susceptible grass species.
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Caption: Inhibition of ACCase by Propaquizafop.

Experimental Protocol: ACCase Inhibition Assay

The following is a generalized protocol for determining the inhibitory effect of Propaquizafop
on ACCase activity.

Objective: To quantify the in vitro inhibition of ACCase by Propaquizafop.

Materials:

Partially purified ACCase enzyme extract from a susceptible grass species.

Propaquizafop analytical standard.

[*4C]-acetyl-CoA or a colorimetric assay Kkit.

Reaction buffer (containing ATP, MgClz, NaHCOs, and other necessary co-factors).

Scintillation cocktail and counter (for radiometric assay).

Spectrophotometer (for colorimetric assay).

Procedure:

» Prepare a series of Propaquizafop dilutions in a suitable solvent (e.g., DMSO).
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In a microcentrifuge tube, combine the reaction buffer and the ACCase enzyme extract.

Add the Propaquizafop dilution or solvent control to the reaction mixture and pre-incubate
for a specified time.

Initiate the enzymatic reaction by adding [**C]-acetyl-CoA.
Allow the reaction to proceed for a defined period at a controlled temperature.
Stop the reaction (e.g., by adding acid).

Quantify the amount of [**C]-malonyl-CoA formed using liquid scintillation counting or
measure the colorimetric change.

Calculate the percentage of ACCase inhibition for each Propaquizafop concentration.

Determine the 1Cso value (the concentration of Propaquizafop that causes 50% inhibition of
ACCase activity).
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Caption: ACCase Inhibition Assay Workflow.
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Propaquizafop is metabolized in plants, animals, and the environment. The primary metabolic
pathway involves the hydrolysis of the ester linkage.

Metabolic Pathway in Plants

In susceptible and tolerant plants, Propaquizafop is rapidly metabolized. A study in chickpeas
showed that it is converted to propaquizafop acid and a more polar metabolite.[3]

Propaquizafop Metabolism in Plants
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Caption: Plant Metabolism of Propaquizafop.

Experimental Protocol: Plant Metabolism Study

Objective: To identify and quantify the metabolites of Propaquizafop in a target plant species.

Materials:

Radiolabeled ([**C]) Propaquizafop.

Test plant species grown under controlled conditions.

Solvents for extraction (e.g., acetonitrile, methanol).

Analytical instruments (e.g., HPLC, LC-MS/MS, TLC).
Procedure:
o Apply [**C]-Propaquizafop to the leaves or roots of the test plants.

o Harvest the plants at various time intervals after treatment.
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o Separate the plant material into different parts (e.g., leaves, stems, roots).
o Extract the radioactive residues from the plant material using appropriate solvents.

e Analyze the extracts using chromatographic techniques (TLC, HPLC) to separate the parent
compound and its metabolites.

« |dentify the metabolites using mass spectrometry (LC-MS/MS).

o Quantify the amount of parent Propaquizafop and each metabolite at different time points to
determine the metabolic rate and pathway.

Toxicology

The toxicological profile of Propaquizafop has been evaluated in various studies.

: Toxici

Endpoint Value Species
Oral LDso >5000 mg/kg Rat
Dermal LDso >2000 mg/kg Rat
Inhalation LCso >5.2 mg/L Rat

Skin Irritation Slightly irritating Rabbit
Eye Irritation Slightly irritating Rabbit

Chronic Toxicity and Carcinogenicity

Long-term exposure to Propaquizafop has been shown to have effects on the liver and
kidneys in animal studies. It has been demonstrated to induce hepatocarcinogenesis in rodents
through a peroxisome proliferator-activated receptor alpha (PPARa)-mediated mode of action.
[4] This mode of action is generally considered to be rodent-specific and not relevant to
humans.[4]
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Experimental Protocol: Rodent Carcinogenicity Study
(General Overview)

Objective: To assess the carcinogenic potential of Propaquizafop in a rodent model following
chronic dietary exposure.

Materials:

Test animals (e.g., Sprague-Dawley rats).

Propaquizafop of known purity.

Standard laboratory diet.

Equipment for animal housing, feeding, and observation.

Facilities for histopathological examination.
Procedure:

e Select a sufficient number of male and female rodents and divide them into control and
treatment groups.

» Administer Propaquizafop mixed into the diet at multiple dose levels for a significant portion
of the animal's lifespan (e.g., 2 years).

» Monitor the animals daily for clinical signs of toxicity.

e Record body weight and food consumption regularly.

» Perform periodic hematology and clinical chemistry evaluations.
e At the end of the study, conduct a full necropsy on all animals.

o Collect and preserve all major organs and any observed lesions.

» Perform a detailed histopathological examination of the collected tissues.
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« Statistically analyze the incidence of tumors and other pathological findings to determine the
carcinogenic potential of Propaquizafop.

Conclusion

Propaquizafop is a potent and selective herbicide with a well-defined mode of action. Its
physicochemical properties, metabolic fate, and toxicological profile have been extensively
studied. This technical guide provides a consolidated resource for researchers and
professionals working with this compound, summarizing key data and outlining relevant
experimental methodologies. The provided information is essential for the safe and effective
use of Propaquizafop in agricultural applications and for its continued evaluation in scientific
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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